2-Fluoro-6-(2-oxo-1-pyrrolidinyl)benzonitrile

• Molecular Formula: C11H9FN2O
• Molecular Weight: 204.20 g/mol
• IUPAC Name: 2-fluoro-6-(2-oxopyrrolidin-1-yl)benzonitrile
• InChI: InChI=1S/C11H9FN2O/c12-9-3-1-4-10(8(9)7-13)14-6-2-5-11(14)15/h1,3-4H,2,5-6H2
• InChI Key: CBEJSYSWZIGODO-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1)C2=C(C(=CC=C2)F)C#N

Description

2-Fluoro-6-(2-oxo-1-pyrrolidinyl)benzonitrile is a chemical compound with the molecular formula C11H9FN2O It is known for its unique structure, which includes a fluorine atom, a nitrile group, and a pyrrolidinyl ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Fluoro-6-(2-oxo-1-pyrrolidinyl)benzonitrile typically involves the reaction of 2-fluorobenzonitrile with a pyrrolidinone derivative. The reaction conditions often include the use of a base such as potassium carbonate and a solvent like dimethylformamide (DMF). The reaction is carried out at elevated temperatures to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain high-purity this compound .

Chemical Reactions Analysis

Types of Reactions

2-Fluoro-6-(2-oxo-1-pyrrolidinyl)benzonitrile can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the nitrile group to an amine.

Substitution: The fluorine atom can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles like sodium methoxide. The reactions are typically carried out under controlled conditions to ensure the desired product formation .

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield oxides, reduction may produce amines, and substitution reactions can result in various substituted derivatives .

Scientific Research Applications

2-Fluoro-6-(2-oxo-1-pyrrolidinyl)benzonitrile has several scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate or active ingredient.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-Fluoro-6-(2-oxo-1-pyrrolidinyl)benzonitrile involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

Some compounds similar to 2-Fluoro-6-(2-oxo-1-pyrrolidinyl)benzonitrile include:

• 2-Fluoro-6-(1-pyrrolidinyl)benzonitrile
• 2-Fluoro-6-(1H-pyrazol-1-yl)benzonitrile
• Benzonitrile derivatives with different substituents .

Uniqueness

The uniqueness of this compound lies in its specific combination of functional groups, which imparts distinct chemical and biological properties. This makes it a valuable compound for various research and industrial applications .